Cas no 89764-01-2 (2-Propanone, 1-[4-(trifluoromethyl)phenoxy]-, oxime)

• Product name: 2-Propanone, 1-[4-(trifluoromethyl)phenoxy]-, oxime
• CAS No: 89764-01-2
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 589828
• PubChem ID: 71326029

2-Propanone, 1-[4-(trifluoromethyl)phenoxy]-, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[4-(trifluoromethyl)phenoxy]-, oxime
• N-[1-[4-(trifluoromethyl)phenoxy]propan-2-ylidene]hydroxylamine
• N-{1-[4-(Trifluoromethyl)phenoxy]propan-2-ylidene}hydroxylamine
• 89764-01-2
• DTXSID20755282

• Inchi： InChI=1S/C10H10F3NO2/c1-7(14-15)6-16-9-4-2-8(3-5-9)10(11,12)13/h2-5,15H,6H2,1H3
• InChI Key： GBEKOULUVDZLDX-UHFFFAOYSA-N
• SMILES： CC(=NO)COC1=CC=C(C=C1)C(F)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8Ų